Cas no 2361640-28-8 (N-(2-hydroxy-5,5-dimethylcyclohexyl)methylprop-2-enamide)
N-(2-hydroxy-5,5-dimethylcyclohexyl)methylprop-2-enamide Chemical and Physical Properties
Names and Identifiers
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- N-[(2-Hydroxy-5,5-dimethylcyclohexyl)methyl]prop-2-enamide
- Z3353489381
- 2361640-28-8
- EN300-26573640
- N-(2-hydroxy-5,5-dimethylcyclohexyl)methylprop-2-enamide
-
- Inchi: 1S/C12H21NO2/c1-4-11(15)13-8-9-7-12(2,3)6-5-10(9)14/h4,9-10,14H,1,5-8H2,2-3H3,(H,13,15)
- InChI Key: QHZDEAUGFRBDED-UHFFFAOYSA-N
- SMILES: OC1CCC(C)(C)CC1CNC(C=C)=O
Computed Properties
- Exact Mass: 211.157228913g/mol
- Monoisotopic Mass: 211.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 49.3Ų
N-(2-hydroxy-5,5-dimethylcyclohexyl)methylprop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26573640-0.05g |
N-[(2-hydroxy-5,5-dimethylcyclohexyl)methyl]prop-2-enamide |
2361640-28-8 | 90% | 0.05g |
$707.0 | 2023-09-14 | |
| Enamine | EN300-26573640-0.1g |
N-[(2-hydroxy-5,5-dimethylcyclohexyl)methyl]prop-2-enamide |
2361640-28-8 | 90% | 0.1g |
$741.0 | 2023-09-14 | |
| Enamine | EN300-26573640-0.25g |
N-[(2-hydroxy-5,5-dimethylcyclohexyl)methyl]prop-2-enamide |
2361640-28-8 | 90% | 0.25g |
$774.0 | 2023-09-14 | |
| Enamine | EN300-26573640-0.5g |
N-[(2-hydroxy-5,5-dimethylcyclohexyl)methyl]prop-2-enamide |
2361640-28-8 | 90% | 0.5g |
$809.0 | 2023-09-14 | |
| Enamine | EN300-26573640-1g |
N-[(2-hydroxy-5,5-dimethylcyclohexyl)methyl]prop-2-enamide |
2361640-28-8 | 90% | 1g |
$842.0 | 2023-09-14 | |
| Enamine | EN300-26573640-2.5g |
N-[(2-hydroxy-5,5-dimethylcyclohexyl)methyl]prop-2-enamide |
2361640-28-8 | 90% | 2.5g |
$1650.0 | 2023-09-14 | |
| Enamine | EN300-26573640-5g |
N-[(2-hydroxy-5,5-dimethylcyclohexyl)methyl]prop-2-enamide |
2361640-28-8 | 90% | 5g |
$2443.0 | 2023-09-14 | |
| Enamine | EN300-26573640-10g |
N-[(2-hydroxy-5,5-dimethylcyclohexyl)methyl]prop-2-enamide |
2361640-28-8 | 90% | 10g |
$3622.0 | 2023-09-14 |
N-(2-hydroxy-5,5-dimethylcyclohexyl)methylprop-2-enamide Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on N-(2-hydroxy-5,5-dimethylcyclohexyl)methylprop-2-enamide
N-(2-Hydroxy-5,5-Dimethylcyclohexyl)Methylprop-2-Enamide: A Comprehensive Overview
The compound with CAS No 2361640-28-8, commonly referred to as N-(2-hydroxy-5,5-dimethylcyclohexyl)methylprop-2-enamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclohexane ring with hydroxyl and methyl substituents, along with an amide functional group. The cyclohexane ring serves as the core of the molecule, providing structural stability and a platform for various functional groups to interact.
Recent studies have highlighted the potential of N-(2-hydroxy-5,5-dimethylcyclohexyl)methylprop-2-enamide in drug discovery and development. Its amide functional group is particularly interesting due to its ability to form hydrogen bonds, which is a key feature in many bioactive molecules. This property makes it a promising candidate for designing drugs targeting specific proteins or enzymes.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. The introduction of the hydroxyl and methyl groups is carefully controlled to ensure the correct stereochemistry and regioselectivity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structure of the final product.
In terms of applications, N-(2-hydroxy-5,5-dimethylcyclohexyl)methylprop-2-enamide has shown potential in the field of medicinal chemistry. Researchers have explored its ability to inhibit certain enzymes, making it a candidate for treating various diseases, including inflammatory disorders and neurodegenerative diseases. The hydroxyl group on the cyclohexane ring plays a crucial role in these interactions by enhancing the molecule's solubility and bioavailability.
Moreover, the methylprop-2-enamide moiety contributes to the compound's stability and reactivity. This group has been shown to participate in various chemical reactions, including Michael addition and conjugate addition, making it versatile in organic synthesis. The combination of these features makes N-(2-hydroxy-5,5-dimethylcyclohexyl)methylprop-2-enamide a valuable building block in medicinal chemistry.
Recent advancements in computational chemistry have also shed light on the molecular dynamics of this compound. Molecular docking studies have revealed that it can bind effectively to specific receptor sites, suggesting its potential as a lead compound for drug development. These findings underscore the importance of further research into its pharmacokinetic properties and toxicity profile.
In conclusion, N-(2-hydroxy-5,5-dimethylcyclohexyl)methylprop-2-enamide (CAS No 2361640-28-8) is a compelling molecule with diverse applications in organic chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for designing bioactive compounds with therapeutic potential. As research continues to uncover its properties and applications, this compound is poised to play a significant role in future drug discovery efforts.
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